Cas no 1248939-15-2 (methyl 2-amino-3-(4-bromo-1H-pyrazol-1-yl)propanoate)

• Product Name: methyl 2-amino-3-(4-bromo-1H-pyrazol-1-yl)propanoate
• CAS No: 1248939-15-2
• MF: C₇H₁₀BrN₃O₂
• MW: 248.07720041275
• CID: 6057529
• PubChem ID: 61923605
• Update Time: 2025-05-21

methyl 2-amino-3-(4-bromo-1H-pyrazol-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(4-bromo-pyrazol-1-yl)-propionic acid methyl ester
• 1H-Pyrazole-1-propanoic acid, α-amino-4-bromo-, methyl ester
• methyl 2-amino-3-(4-bromo-1H-pyrazol-1-yl)propanoate
• CS-0301835
• 1248939-15-2
• AKOS011197533
• EN300-1068969

• Inchi： 1S/C7H10BrN3O2/c1-13-7(12)6(9)4-11-3-5(8)2-10-11/h2-3,6H,4,9H2,1H3
• InChI Key： UTEBRIIQBZMEFD-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(N)CN1C=C(Br)C=N1

Computed Properties

• Exact Mass: 246.99564g/mol
• Monoisotopic Mass: 246.99564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 70.1Ų

Experimental Properties

• Density: 1.71±0.1 g/cm3(Predicted)
• Boiling Point: 340.7±37.0 °C(Predicted)
• pka: 5.83±0.33(Predicted)

Additional information on methyl 2-amino-3-(4-bromo-1H-pyrazol-1-yl)propanoate

Methyl 2-Amino-3-(4-Bromo-1H-Pyrazol-1-yl)Propanoate: A Comprehensive Overview

The compound with CAS No. 1248939-15-2, commonly referred to as methyl 2-amino-3-(4-bromo-1H-pyrazol-1-yl)propanoate, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science.

Methyl 2-amino-3-(4-bromo-1H-pyrazol-1-yl)propanoate is characterized by its complex molecular structure, which includes a pyrazole ring, an amino group, and a methyl ester moiety. The pyrazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms, contributes to the compound's stability and reactivity. Recent studies have highlighted the importance of such heterocyclic structures in medicinal chemistry, particularly in the design of bioactive molecules with potential therapeutic applications.

The synthesis of methyl 2-amino-3-(4-bromo-1H-pyrazol-1-yl)propanoate involves a series of carefully controlled reactions, including nucleophilic substitutions and cyclizations. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound, ensuring its suitability for advanced applications.

One of the most promising areas of research involving methyl 2-amino-3-(4-bromo-1H-pyrazol-1-yl)propanoate is its potential use in drug discovery. The compound's ability to interact with biological targets, such as enzymes and receptors, makes it a valuable lead compound for developing new pharmaceutical agents. Recent studies have demonstrated its efficacy in inhibiting certain enzymes associated with neurodegenerative diseases, suggesting its potential role in treating conditions like Alzheimer's disease.

In addition to its pharmaceutical applications, methyl 2-amino-3-(4-bromo-1H-pyrazol-1-ylium propanoate) has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have investigated its ability to act as a semiconductor material, contributing to advancements in flexible electronics and light-emitting diodes (LEDs).

Recent advancements in computational chemistry have further enhanced our understanding of methyl 2-amino...'s properties. By employing molecular modeling techniques, scientists have been able to predict its behavior under various conditions, aiding in the design of more efficient synthetic routes and application strategies.

In conclusion, methyl 2-amino... is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure, combined with recent research findings, positions it as a key player in both academic and industrial settings. As ongoing studies continue to uncover new insights into its properties and uses, this compound is expected to play an increasingly important role in advancing modern science and technology.